2-[4-(4-Chlorophenyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine

• CAS No.: 337972-47-1
• Product Name: 2-[4-(4-Chlorophenyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine
• Molecular Formula: C18H19ClN4
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]pyrazolo[1,5-a]pyridine
• Standard InChI: InChI=1S/C18H19ClN4/c19-15-4-6-17(7-5-15)22-11-9-21(10-12-22)14-16-13-18-3-1-2-8-23(18)20-16/h1-8,13H,9-12,14H2
• Standard InChIKey: DTRXURJDKOYCCD-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=NN3C=CC=CC3=C2)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1CN(CCN1CC2=NN3C=CC=CC3=C2)C4=CC=C(C=C4)Cl
• Appearance: Solid powder
• Description: FAUC-213 is a selective dopamine D4 receptor full antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(4-(4-chlorophenyl)piperazin-1-ylmethyl)pyrazolo(1,5-a)-pyridine; 2-(4-(4-chlorophenyl)piperazin-1-ylmethyl)pyrazolo(1,5-a)pyridine; FAUC 213; FAUC 329; FAUC-213; FAUC213
• Reference: 1: Stößel A, Brox R, Purkayastha N, Hübner H, Hocke C, Prante O, Gmeiner P. Development of molecular tools based on the dopamine D(3) receptor ligand FAUC 329 showing inhibiting effects on drug and food maintained behavior. Bioorg Med Chem. 2017 Jul 1;25(13):3491-3499. doi: 10.1016/j.bmc.2017.04.036. Epub 2017 Apr 29. PubMed PMID: 28495386; PubMed Central PMCID: PMC5512454.; 2: Janhunen SK, la Fleur SE, Adan RA. Blocking alpha2A adrenoceptors, but not dopamine receptors, augments bupropion-induced hypophagia in rats. Obesity (Silver Spring). 2013 Dec;21(12):E700-8. doi: 10.1002/oby.20581. Epub 2013 Sep 5. PubMed PMID: 23894096.; 3: Sanna F, Corda MG, Melis MR, Piludu MA, Löber S, Hübner H, Gmeiner P, Argiolas A, Giorgi O. Dopamine agonist-induced penile erection and yawning: a comparative study in outbred Roman high- and low-avoidance rats. Pharmacol Biochem Behav. 2013 Aug;109:59-66. doi: 10.1016/j.pbb.2013.05.002. Epub 2013 May 8. PubMed PMID: 23664901.; 4: Prante O, Tietze R, Hocke C, Löber S, Hübner H, Kuwert T, Gmeiner P. Synthesis, radiofluorination, and in vitro evaluation of pyrazolo[1,5-a]pyridine-based dopamine D4 receptor ligands: discovery of an inverse agonist radioligand for PET. J Med Chem. 2008 Mar 27;51(6):1800-10. doi: 10.1021/jm701375u. Epub 2008 Feb 29. PubMed PMID: 18307287.; 5: Floresca CZ, Chen S, Kortagere S, Schetz JA. Reciprocal mutations in TM2/TM3 in a D2 dopamine receptor background confirms the importance of this microdomain as a selective determinant of para-halogenated 1,4-disubstituted aromatic piperazines. Arch Pharm (Weinheim). 2005 Jun;338(5-6):268-75. PubMed PMID: 15952239.; 6: Boeckler F, Russig H, Zhang W, Löber S, Schetz J, Hübner H, Ferger B, Gmeiner P, Feldon J. FAUC 213, a highly selective dopamine D4 receptor full antagonist, exhibits atypical antipsychotic properties in behavioural and neurochemical models of schizophrenia. Psychopharmacology (Berl). 2004 Aug;175(1):7-17. Epub 2004 Mar 6. PubMed PMID: 15007532.; 7: Boeckler F, Leng A, Mura A, Bettinetti L, Feldon J, Gmeiner P, Ferger B. Attenuation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) neurotoxicity by the novel selective dopamine D3-receptor partial agonist FAUC 329 predominantly in the nucleus accumbens of mice. Biochem Pharmacol. 2003 Sep 15;66(6):1025-32. PubMed PMID: 12963489.; 8: Löber S, Hübner H, Utz W, Gmeiner P. Rationally based efficacy tuning of selective dopamine d4 receptor ligands leading to the complete antagonist 2-[4-(4-chlorophenyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine (FAUC 213). J Med Chem. 2001 Aug 16;44(17):2691-4. PubMed PMID: 11495580.
• PubChem Compound: 10336538
• Last Modified: Nov 11 2021